Cas no 1799258-57-3 ((2E)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide)

• Product Name: (2E)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide
• CAS No: 1799258-57-3
• MF: C₁₇H₁₉NO₂S₂
• MW: 333.468261957169
• CID: 5375977
• Update Time: 2025-05-23

(2E)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Hydroxy-2-(3-methyl-2-thienyl)ethyl]-3-[4-(methylthio)phenyl]-2-propenamide
• (2E)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide

• Inchi： 1S/C17H19NO2S2/c1-12-9-10-22-17(12)15(19)11-18-16(20)8-5-13-3-6-14(21-2)7-4-13/h3-10,15,19H,11H2,1-2H3,(H,18,20)
• InChI Key： PNHWEJJJYXLJHN-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1SC=CC=1C)(=O)C=CC1=CC=C(SC)C=C1

Computed Properties

• Exact Mass: 333.086
• Monoisotopic Mass: 333.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 612.7±55.0 °C(Predicted)
• pka: 13.18±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide

Exploring the Potential of CAS No. 1799258-57-3: A Comprehensive Overview of (2E)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide

The compound with CAS No. 1799258-57-3, commonly referred to as (2E)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule, characterized by its complex structure, exhibits a unique combination of functional groups that contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of molecular structure analysis in understanding the behavior of this compound. The presence of a thiophene ring and a methylsulfanyl group introduces interesting electronic properties, making it a promising candidate for various chemical reactions. Researchers have also explored the role of the amide group in influencing the compound's reactivity and stability under different conditions.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and selective oxidation. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better purity levels, which are critical for its application in pharmaceutical research. This has been particularly significant in the context of drug discovery, where structural complexity often correlates with bioactivity.

The pharmacological properties of CAS No. 1799258-57-3 have been extensively studied in recent years. Preclinical trials have demonstrated its potential as an anti-inflammatory agent, with studies showing significant reduction in inflammatory markers in animal models. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has positioned it as a potential candidate for treating conditions such as Alzheimer's disease.

Another area of interest is its application in medicinal chemistry. The compound's unique structure allows for modulation of its physicochemical properties, making it suitable for drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability.

Recent advancements in computational chemistry have further deepened our understanding of this compound. Molecular docking studies have revealed potential binding sites on various therapeutic targets, providing insights into its mechanism of action. These findings have been instrumental in guiding further experimental studies and optimizing its therapeutic potential.

In conclusion, CAS No. 1799258-57-3 represents a fascinating example of how complex molecular structures can offer diverse functionalities. With ongoing research focusing on its synthesis, pharmacokinetics, and therapeutic applications, this compound holds immense promise for advancing both chemical science and medical treatments.